Cas no 349150-66-9 ((-)-3-Demethylisolariciresinol)

(-)-3-Demethylisolariciresinol structure
349150-66-9 structure
Product Name:(-)-3-Demethylisolariciresinol
CAS No:349150-66-9
MF:C19H22O6
MW:346.374386310577
CID:834357
PubChem ID:11439397
Update Time:2025-04-19

(-)-3-Demethylisolariciresinol Chemical and Physical Properties

Names and Identifiers

    • (-)-3-Demethylisolariciresinol
    • (5S,6R,7R)-5-(4-Hydroxy-3-methoxyphenyl)-6,7-bis(hydroxymethyl)-5 ,6,7,8-tetrahydro-2,3-naphthalenediol
    • 349150-66-9
    • Inchi: 1S/C19H22O6/c1-25-18-6-10(2-3-15(18)22)19-13-7-17(24)16(23)5-11(13)4-12(8-20)14(19)9-21/h2-3,5-7,12,14,19-24H,4,8-9H2,1H3
    • InChI Key: PGDXMXMJDYPCRB-UHFFFAOYSA-N
    • SMILES: COC1C(O)=CC=C(C2C3C(=CC(=C(C=3)O)O)CC(CO)C2CO)C=1

Computed Properties

  • Exact Mass: 346.14166
  • Monoisotopic Mass: 346.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110A^2
  • XLogP3: 1.7

Experimental Properties

  • PSA: 110.38
  • LogP: 1.71700
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